3-Butoxybenzaldehyde

• IUPAC Name: 3-butoxybenzaldehyde
• InChI: InChI=1S/C11H14O2/c1-2-3-7-13-11-6-4-5-10(8-11)9-12/h4-6,8-9H,2-3,7H2,1H3
• InChI Key: YESCIRFCEGIMED-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC(=C1)C=O
• Molecular Formula: C11H14O2
• DSSTOX Substance ID: DTXSID90373770
• Molecular Weight: 178.23 g/mol
• CAS No.: 30609-20-2

Description

3-Butoxybenzaldehyde, also known as 3-butoxybenzenealdehyde, is an aromatic aldehyde that is used in a variety of applications in the chemical industry. It is a colorless liquid with a faint, sweet, balsamic odor and a boiling point of 138°C. It is soluble in water, alcohol, and ether, and is used in the synthesis of fragrances, pharmaceuticals, and other industrial products. This compound is also used as a reagent in the synthesis of other compounds, such as dyes and polymers.

Scientific Research Applications

Liquid Crystalline and Optical Properties

3-Butoxybenzaldehyde has been used in synthesizing asymmetric azomethine-azobenzene intermediates, exhibiting mesomorphic behavior indicative of liquid crystalline properties. These intermediates showed textures of smectic A and nematic phases, suggesting applications in advanced material science, particularly in the development of liquid crystal displays and optical devices (Iftime et al., 2019).

Analytical Chemistry

In the field of analytical chemistry, derivatives of this compound have been studied for their potential in quantifying antioxidants in environmental samples. For instance, the analysis of butylated hydroxytoluene (BHT) degradation products in water sources used 3,5-di-tert-butyl-4-hydroxybenzaldehyde as a reference compound (Fries & Püttmann, 2002).

Biochemistry and Pharmacology

This compound derivatives have been investigated in biochemistry and pharmacology. Redox-active Ag(I) complexes using derivatives of this compound have shown antibacterial activity and the capability to reduce cytochrome c, suggesting their potential use in the development of new antibacterial agents and in biochemical research (Loginova et al., 2015).

Fluorescent pH Sensor Development

This compound derivatives have been employed in creating fluorescent pH sensors. These sensors demonstrated a significant increase in fluorescence intensity within a specific pH range, indicating potential applications in biological and environmental monitoring (Saha et al., 2011).

Quantum Chemical Studies

The molecule has been subjected to various quantum chemical studies to understand its molecular structure, spectroscopic properties, and potential bioactivity. Such research is pivotal for the development of novel therapeutic agents, particularly in antiviral applications (Mary & James, 2020).

Catalysis and Organic Synthesis

In the realm of organic synthesis, this compound has been used in the synthesis of substituted benzaldehydes through palladium-catalyzed reactions, showcasing its utility in the synthesis of complex organic compounds (Dubost et al., 2011).

Antioxidant Studies

Research has been conducted on the antioxidant activity of this compound derivatives, indicating potential use in medicinal and food industries due to their ability to scavenge free radicals (Wang Zonghua, 2012).

Synthesis routes and methods I

Procedure details

3-Hydroxybenzaldehyde (3 g, 24.6 mmol) and potassium carbonate (10.2 g, 73.8 mmol) were suspended in N,N-dimethylformamide (60 mL). 1-Bromobutane (3.17 mL, 29.5 mmol) was added to this suspension and stirred for 19 hours at room temperature. This mixture was partitioned into ethyl acetate and water. This organic layer was separated, washed with water, dried over anhydrous magnesium sulfate, and filtered. The filtrate was concentrated under a reduced pressure to obtain the title compound (4.23 g).

Synthesis routes and methods II

Procedure details

3-Hydroxybenzaldehyde (61 g) was added over 40 minutes to a suspension of sodium hydride (13.0 g) in dimethylformamide (700 cm3), the temperature of the reaction mixture being kept below 10° C. by means of a CO2 /oxitol bath. After stirring for 35 minutes, 1-bromobutane (73 g) was added dropwise over one hour and the mixture was then stirred at room temperature for 2.5 hours followed by heating at 85° C. for a further 2.5 hours. The resulting mixture was poured into ice water (1000 cm3) and was allowed to stand overnight before extracting with 40°-60° petrol/ether (3:1) (5×200 cm3). The combined organic layers were washed with 1M sodium hydroxide solution containing sodium chloride, dried over sodium sulphate, treated with activated charcoal, filtered and then evaporated down to give a golden brown mobile oil (79.7 g).